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Compound of Interest

Compound Name: Pyrroline-5-carboxylate

Cat. No.: B108470 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Δ1-Pyrroline-5-carboxylate (P5C) is a critical metabolic intermediate at the

crossroads of proline, glutamate, and ornithine metabolism.[1][2] It plays a pleiotropic role in

cellular homeostasis, including redox balance, ATP production, and the synthesis of essential

biomass components.[1] Given its involvement in various physiological and pathological

processes such as cancer metabolism and apoptosis, the accurate quantification of P5C in

biological matrices is of paramount importance.[1][3] However, analyzing P5C is challenging

due to its polarity and reactivity.[4][5] This application note provides a detailed protocol for the

robust and sensitive quantification of P5C using High-Performance Liquid Chromatography

coupled with Mass Spectrometry (HPLC-MS), a method that combines the separation power of

HPLC with the sensitive detection of MS.[6]

Metabolic Significance of P5C P5C is central to the interconversion of proline, glutamate, and

ornithine, thereby linking the urea cycle, the tricarboxylic acid (TCA) cycle, and proline

metabolism.[2] The P5C-proline cycle is crucial for regulating cellular redox potential

(NADP+/NADPH ratio) and is coupled to the pentose phosphate pathway (PPP), which is vital

for nucleotide biosynthesis.[1][2] In cancer cells, P5C metabolism serves as a key anaplerotic

substrate, replenishing TCA cycle intermediates.[1] The enzyme P5C synthase (P5CS)

catalyzes the formation of P5C from glutamate, while proline dehydrogenase (PRODH/POX)

produces P5C from proline in the mitochondria.[3][7][8]
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P5C Quantification Workflow

1. Sample Collection
(Plasma, Cells, Tissue)

2. Sample Preparation
(Protein Precipitation)

3. Derivatization
(Optional)

4. HPLC Separation
(HILIC Column)

5. MS/MS Detection
(MRM Mode)

6. Data Analysis
(Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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